Cas no 137505-56-7 (Heptanoic acid, 2-fluoro-2-methyl-, (S)-)

• Product Name: Heptanoic acid, 2-fluoro-2-methyl-, (S)-
• CAS No: 137505-56-7
• MF: C₈H₁₅FO₂
• MW: 162.201906442642
• CID: 1244937
• Update Time: 2024-08-03

Heptanoic acid, 2-fluoro-2-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2-fluoro-2-methyl-, (S)-
• Heptanoic acid, 2-fluoro-2-methyl-, (2S)-

• Inchi： 1S/C8H15FO2/c1-3-4-5-6-8(2,9)7(10)11/h3-6H2,1-2H3,(H,10,11)/t8-/m0/s1
• InChI Key： CMIJBPSBQPUGPK-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@](F)(C)CCCCC

Computed Properties

• Exact Mass: 204.11621

Experimental Properties

• Density: 1.009±0.06 g/cm3(Predicted)
• Boiling Point: 238.7±10.0 °C(Predicted)
• PSA: 43.37
• pka: 2.74±0.41(Predicted)